Cas no 17598-81-1 (Tagatose)

Tagatose is obtained from lactose by hydrolysis (because lactose is a reducing disaccharide formed by the combination of galactose and glucose). Galactose is an isomer of glucose, which is also a kind of hexaaldose. Then, the galactose is treated by isomerase to produce a keto containing six carbon hexulose. Tagatose is a new monosaccharide of natural origin and a "epimer" of fructose; The sweetness is 92% of the same amount of sucrose. It is a good low-energy food sweetener and filler, and has a variety of physiological effects such as inhibiting hyperglycemia, improving intestinal flora, and preventing dental caries. It is widely used in food, medicine, cosmetics, and other fields.In 2001, the FDA approved tagatose as gras ¨ o< Br>

Tagatose structure

Product Name:Tagatose

CAS No:17598-81-1

Molecular Formula:C₂₁H₅₂O₆Si₅

Molecular Weight:541.06148

CID:122438

PubChem ID:92092

Tagatose Properties

Names and Identifiers

- Tagatose
- DL-Tagatose
- lyxo-2-Hexulose
- Naturlose
- D-(-)-Tagatose, analytical standard
- NS00069024
- GEO-02222
- W-200517
- UNII-T7A20Y888Y
- 17598-81-1
- NCGC00248704-01
- TAGATOSE [USP-RS]
- HY-42680
- EINECS 201-772-3
- Tagatose, D- (8CI)
- D-TAGATOSE [FCC]
- AKOS015856492
- T1501
- Q414089
- DB04936
- CHEBI:47693
- TAGATOSE, D- [II]
- D-(-)-Tagatose, >=98.5%
- BJHIKXHVCXFQLS-PQLUHFTBSA-N
- CS-0028435
- CHEMBL1236183
- s5387
- AKOS015902493
- AS-44378
- Tagatose (NF)
- CCG-266424
- Tagatose, D-
- TAGATOSE [MART.]
- MFCD00134449
- Tagatose [NF]
- D09007
- d-lyxo-hexulose
- 87-81-0
- SCHEMBL4035
- D-TAGATOSE [MI]
- (3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- REl-(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- A11737
- Tagatose, United States Pharmacopeia (USP) Reference Standard
- T7A20Y888Y
- keto-D-tagatose
- +Expand
- InChIKey： BJHIKXHVCXFQLS-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2
- SMILES： OCC(C(C(C(CO)O)O)O)=O

Computed Properties

Exact Mass: 180.063
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 180.063
Heavy Atom Count: 12
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.2
Topological Polar Surface Area: 118A^2

Experimental Properties

Refractive Index: 1.6630 (estimate)
Boiling Point: 272.96°C (rough estimate)
Flash Point: 301.5°C
Density: 1.3890 (rough estimate)

Tagatose Related Literature

1. DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817
2. Enrichment and fractionation of proteinsvia microscale pore limit electrophoresis

Greg J. Sommer,Anup K. Singh,Anson V. Hatch Lab Chip, 2009,9, 2729-2737
3. Cu(ii)-catalyzed aerobic oxidative coupling of furans with indoles enables expeditious synthesis of indolyl–furans with blue fluorescence†

Shon Gangai,Rushil Fernandes,Krishna Mhaske RSC Adv., 2024,14, 1239-1249
4. An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet†

Yuan-Zhu Zhang,Wolfgang Wernsdorfer,Feng Pan,Zhe-Ming Wang,Song Gao Chem. Commun., 2006, 3302-3304
5. Real-time monitored photocatalytic activity and electrochemical performance of an rGO/Pt nanocomposite synthesized via a green approach†

Satish Kasturi,Sri Ramulu Torati,Yun Ji Eom,Syafiq Ahmad,Byong-June Lee,Jong-Sung Yu,CheolGi Kim RSC Adv., 2020,10, 13722-13731
6. An experimental and computational study to understand the lithium storage mechanism in molybdenum disulfide†

Uttam Kumar Sen,Priya Johari,Sohini Basu,Chandrani Nayak,Sagar Mitra Nanoscale, 2014,6, 10243-10254
7. Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties

Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
8. The evaluation of 5-amino- and 5-hydroxyuracil derivatives as potential quadruplex-forming agents†

Zoltán Kupihár,Gábor Endre,Célia Fonseca Guerra,Lajos Kovács Org. Biomol. Chem., 2017,15, 2174-2184
9. Catalyst design insights from modelling a titanium-catalyzed multicomponent reaction†

Kelly E. Aldrich,Dhwani Kansal,Aaron L. Odom Faraday Discuss., 2019,220, 208-230
10. Chemical heterogeneity and approaches to its control in BiFeO3–BaTiO3 lead-free ferroelectrics†

Ilkan Calisir,David A. Hall J. Mater. Chem. C, 2018,6, 134-146

17598-81-1 (Tagatose) Related Products

Recommended suppliers

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

ANHUI CHICO CHEMICAL CO., LTD.,

Gold Member

Audited Supplier

CN Supplier

Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent